Cas no 2138290-52-3 (4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one)

4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one is a specialized heterocyclic compound featuring a 1,3,4-oxadiazinane core functionalized with a pivaloyl group at the 4-position and a carbonyl group at the 2-position. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. Its rigid, sterically hindered framework enhances selectivity in nucleophilic and electrophilic reactions. The compound’s oxadiazinane moiety also offers potential as a scaffold for bioactive molecules, contributing to its utility in medicinal chemistry research. High purity and well-defined stereochemistry further support its application in precise synthetic pathways.

4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one structure

2138290-52-3 structure

Product Name:4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one

CAS No:2138290-52-3

MF:C₈H₁₄N₂O₃

MW:186.208362102509

CID:6195614

PubChem ID:165457262

Update Time:2025-06-15

4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one Chemical and Physical Properties

Names and Identifiers

- 2138290-52-3
- 4-(2,2-dimethylpropanoyl)-1,3,4-oxadiazinan-2-one
- EN300-712481
- 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one
- Inchi： 1S/C8H14N2O3/c1-8(2,3)6(11)10-4-5-13-7(12)9-10/h4-5H2,1-3H3,(H,9,12)
- InChI Key： OINUFFBFSVLWQR-UHFFFAOYSA-N
- SMILES： O1C(NN(CC1)C(C(C)(C)C)=O)=O

Computed Properties

Exact Mass: 186.10044231g/mol
Monoisotopic Mass: 186.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 58.6Å²

4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-712481-1.0g	4-(2,2-dimethylpropanoyl)-1,3,4-oxadiazinan-2-one	2138290-52-3		1g	$0.0	2023-06-06

4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693

Additional information on 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one

Comprehensive Overview of 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one (CAS No. 2138290-52-3)

The compound 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one (CAS No. 2138290-52-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an oxadiazinane core and a pivaloyl (2,2-dimethylpropanoyl) substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2138290-52-3 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

In recent years, the demand for novel heterocyclic compounds like 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one has surged due to their role in developing small-molecule therapeutics. This compound's oxadiazinane scaffold is structurally similar to motifs found in FDA-approved drugs, sparking interest in its pharmacokinetic properties. Questions such as "What are the synthetic routes for CAS 2138290-52-3?" or "How is 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one used in medicinal chemistry?" are commonly explored in literature. Its stability and solubility profile further enhance its appeal for formulation scientists.

From an SEO perspective, keywords like "buy 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one," "CAS 2138290-52-3 suppliers," and "oxadiazinane derivatives applications" are highly searched, indicating commercial and research-driven interest. The compound's potential in crop protection formulations also aligns with the global push for sustainable agriculture, a hot topic in 2024. Analytical techniques such as HPLC and NMR are critical for characterizing this compound, as highlighted in peer-reviewed journals.

Another area of focus is the green chemistry aspect of synthesizing 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one. Researchers are optimizing catalytic methods to reduce waste, addressing the "how to make CAS 2138290-52-3 environmentally friendly?" query. The compound's patent landscape reveals its inclusion in proprietary formulations, particularly in enzyme inhibition studies. Regulatory compliance, such as REACH documentation, is another frequently discussed topic among manufacturers.

In conclusion, 4-(2,2-Dimethylpropanoyl)-1,3,4-oxadiazinan-2-one (CAS No. 2138290-52-3) represents a cutting-edge intersection of chemistry and life sciences. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.